1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene

• IUPAC Name: 2-chloro-1-fluoro-4-[(3-fluorophenyl)methylsulfanyl]benzene
• InChI: InChI=1S/C13H9ClF2S/c14-12-7-11(4-5-13(12)16)17-8-9-2-1-3-10(15)6-9/h1-7H,8H2
• InChI Key: DGFQKILEMSROHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CSC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H9ClF2S
• Molecular Weight: 270.73 g/mol

Description

1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene is a halogenated aromatic compound featuring a central benzene ring substituted with a fluorine atom at position 1 and a sulfanylmethyl group (-SCH₂-) at position 3. The sulfanylmethyl group is further attached to a second benzene ring substituted with chlorine (position 3) and fluorine (position 4). This structure combines electron-withdrawing halogens (F, Cl) and a sulfur-containing moiety, which may influence its electronic properties, solubility, and reactivity.

Preparation Methods

The synthesis of 1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-chloro-4-fluorophenylboronic acid and 1-fluoro-3-iodobenzene.

Suzuki-Miyaura Coupling: The key step in the synthesis is the Suzuki-Miyaura coupling reaction, which involves the palladium-catalyzed cross-coupling of the boronic acid with the aryl halide.

Reaction Conditions: The reaction is typically conducted in a solvent such as toluene or dimethylformamide at elevated temperatures (80-100°C) for several hours to ensure complete conversion of the starting materials to the desired product.

Biological Activity

1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene, with the molecular formula C13H9ClF2S and CAS number 1443327-11-4, is an organic compound that has garnered interest in various fields, particularly in medicinal chemistry and materials science. Its unique structural features, including fluorine and chlorine substituents as well as a sulfanylmethyl group, suggest potential biological activities that warrant detailed investigation.

The compound's molecular weight is approximately 270.73 g/mol. It features a benzene ring substituted with a fluorine atom, a chlorinated phenyl group, and a sulfanylmethyl moiety. These substitutions influence its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	C13H9ClF2S
Molecular Weight	270.73 g/mol
IUPAC Name	1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene

Biological Activity Overview

Research into the biological activity of 1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene indicates several potential applications:

1. Antimicrobial Properties
Preliminary studies suggest that compounds with similar structures exhibit antimicrobial activities. The presence of halogens is known to enhance the lipophilicity and membrane permeability of such compounds, potentially leading to increased efficacy against bacterial strains.

2. Anticancer Activity
Research has indicated that certain sulfanylmethyl derivatives can inhibit tumor growth by interfering with cellular signaling pathways. The specific mechanism of action for this compound remains to be fully elucidated, but it may involve the modulation of enzyme activity or receptor binding.

3. Enzyme Inhibition
The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which could be crucial in drug development for various diseases, including cancer and metabolic disorders.

The biological activity of 1-Fluoro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene is likely mediated through its interaction with biological targets such as enzymes or receptors. The halogen atoms can enhance binding affinity due to their electronegative nature, while the sulfanylmethyl group may participate in nucleophilic attacks or redox reactions.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of halogenated benzene derivatives against Gram-positive and Gram-negative bacteria. Results indicated that compounds with similar structural motifs demonstrated significant inhibition zones, suggesting potential effectiveness as antibacterial agents.
• Anticancer Research : In vitro studies have shown that derivatives containing sulfanylmethyl groups can induce apoptosis in cancer cell lines. The mechanism appears to involve the disruption of mitochondrial function and activation of caspases, leading to programmed cell death.

Comparison with Similar Compounds

Key Compounds:

1-Fluoro-3-[(3-fluorophenyl)sulfanylmethyl]benzene (CAS 1201186-54-0): Differs by replacing the 3-chloro substituent with fluorine on the secondary benzene ring.

1-Chloro-4-trifluoromethylbenzene (CAS 98-56-6):

• Simpler structure with chlorine and trifluoromethyl groups.
• Demonstrates the impact of trifluoromethyl (-CF₃), a strong electron-withdrawing group, on volatility and reactivity in pesticidal applications .

Table 1: Structural and Electronic Comparison of Halogenated Analogs

Compound Name	Substituents (Primary/Secondary Ring)	Key Functional Groups	Potential Applications
Target Compound	1-F; 3-Cl,4-F (secondary)	Sulfanylmethyl, F, Cl	Research intermediate
1-Fluoro-3-[(3-F-phenyl)sulfanylmethyl]benzene	1-F; 3-F (secondary)	Sulfanylmethyl, F	Biochemical probes
1-Chloro-4-trifluoromethylbenzene	1-Cl; 4-CF₃	CF₃, Cl	Pesticide synthesis

Sulfanyl vs. Sulfonyl Derivatives

Key Compound:

1-Fluoro-2-nitro-4-[(3-nitrophenyl)sulfonyl]benzene (CAS-provided):

• Replaces the sulfanyl (-S-) group with a sulfonyl (-SO₂-) group and introduces nitro (-NO₂) substituents.
• Sulfonyl groups enhance oxidative stability and polarity, making such compounds suitable for high-energy materials or catalysts .

Impact of Sulfur Oxidation State:

• Sulfanyl (-S-): Enhances nucleophilicity and metal-binding capacity.
• Sulfonyl (-SO₂-): Increases electron-withdrawing effects and thermal stability.

Adamantane-Based Halogenated Ureas

Key Compounds:

Fluorinated and chlorinated adamantyl ureas (e.g., 1-fluoro-3-(isocyanatomethyl)adamantane derivatives ):

• Feature rigid adamantane cores instead of benzene rings.
• Demonstrated picomolar-range inhibitory activity in biotesting, attributed to optimized halogen placement and solubility .

Benzene Derivatives with Alternative Substituents

Key Compounds:

1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene :

• Incorporates a benzylsulfanyl group and -CF₃.
• The trifluoromethyl group enhances hydrophobicity and metabolic stability, relevant in medicinal chemistry .

2,5-Dichlorophenyl 3,3,3-trifluoropropyl sulfide :

• Aliphatic sulfide chain with trifluoropropyl group.
• Highlights the role of fluorine in tuning lipophilicity and membrane permeability .

Research Findings and Trends

• Electronic Effects: Density functional theory (DFT) studies (e.g., Becke’s hybrid functional) suggest that exact-exchange terms improve predictions of thermochemical properties in halogenated systems, aiding in rational design .
• Crystallography: Tools like SHELX refine structural data for halogenated aromatics, critical for understanding stereoelectronic effects .
• Activity Trends: Fluorine and chlorine substituents enhance binding via halogen bonding, while sulfur groups modulate redox properties .